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Introduction
Evoxine is a furoquinoline alkaloid naturally found in various plant species, including Skimmia

reevesiana and Teclea gerrardii.[1][2] It has garnered scientific interest due to its diverse

biological activities. Research has shown that Evoxine can counteract CO2-induced immune

suppression, exhibits moderate antiplasmodial activity, and shows antimicrobial effects against

a range of bacteria.[1][3] Specifically, it can inhibit the expression of interleukin-6 (IL-6) and the

chemokine CCL2 in human macrophages.[3] Given its poor solubility in water, preparing a

concentrated stock solution in an appropriate organic solvent is a critical first step for its use in

in vitro and in vivo studies.[2]

Dimethyl sulfoxide (DMSO) is a widely used polar aprotic solvent capable of dissolving a broad

spectrum of both polar and nonpolar compounds, making it an ideal vehicle for preparing stock

solutions of water-insoluble molecules like Evoxine for biological assays.[4][5] This document

provides a detailed protocol for the preparation, storage, and handling of Evoxine stock

solutions using DMSO.

Compound and Solvent Data
Quantitative data for Evoxine and the solvent DMSO are summarized below for easy

reference.
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Table 1: Evoxine Properties

Property Value Source

CAS Number 522-11-2 [1][6][7]

Molecular Formula C₁₈H₂₁NO₆ [2][6]

Molecular Weight 347.36 g/mol [2][3][7]

Appearance Solid powder [2][7]

Purity ≥95% - 98% [1][7]

Solubility

Soluble in DMSO, Methanol,

Ethanol, Chloroform, Acetone.

Insoluble in water.

[1][2]

| Powder Storage | Store at +4°C or -20°C in a dark, dry place. |[2][8] |

Table 2: DMSO Properties

Property Value Source

Formula (CH₃)₂SO [4]

Molar Mass 78.13 g/mol [4]

Appearance Colorless liquid [4]

Boiling Point 189 °C (372 °F) [4]

Melting Point 19 °C (66 °F) [4]

| Solubility in Water | Miscible |[4] |

Experimental Protocols
Safety Precautions

Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, a

lab coat, and chemical-resistant gloves (e.g., nitrile) when handling Evoxine powder and
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DMSO.

Handle Evoxine powder in a chemical fume hood or a ventilated enclosure to avoid

inhalation.

DMSO can facilitate the absorption of other chemicals through the skin.[5] Avoid direct

contact.

Consult the Safety Data Sheet (SDS) for Evoxine and DMSO before starting any work.[9]

[10][11]

Protocol for Preparing a 10 mM Evoxine Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution of Evoxine in

DMSO. Adjust calculations as needed for different volumes or concentrations.

Materials and Equipment:

Evoxine powder (purity ≥98%)

Anhydrous/biotechnology-grade DMSO

Analytical balance

Microcentrifuge tubes (1.5 mL or 2.0 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional)

Calculation: To prepare a stock solution of a specific molarity, use the following formula: Mass

(mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) / 1000

Example for 1 mL of 10 mM Evoxine:

Mass (mg) = 10 mM x 1 mL x 347.36 g/mol / 1000
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Mass (mg) = 3.47 mg

Procedure:

Equilibrate: Before opening, allow the vial of Evoxine powder to equilibrate to room

temperature for at least 30-60 minutes to prevent condensation of moisture.[1]

Weighing: Carefully weigh out 3.47 mg of Evoxine powder using an analytical balance and

transfer it into a sterile microcentrifuge tube.

Solvent Addition: Add 1 mL of high-purity DMSO to the microcentrifuge tube containing the

Evoxine powder.

Dissolution: Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. If necessary, briefly sonicate the solution in a water bath to aid

dissolution. Visually inspect the solution against a light source to ensure no particulates are

present.

Labeling: Clearly label the tube with the compound name ("Evoxine"), concentration (10 mM

in DMSO), preparation date, and your initials.

Storage: For short-term storage (up to two weeks), the solution can be kept at 4°C.[1] For

long-term storage, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes and store at -20°C or -80°C for up to 3-6 months.[8][12] Avoid

repeated freeze-thaw cycles.[8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1671825?utm_src=pdf-body
https://www.chemfaces.com/natural/Evoxine-CFN98849.html
https://www.benchchem.com/product/b1671825?utm_src=pdf-body
https://www.benchchem.com/product/b1671825?utm_src=pdf-body
https://www.benchchem.com/product/b1671825?utm_src=pdf-body
https://www.chemfaces.com/natural/Evoxine-CFN98849.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.selleckchem.com/qa.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Storage & Use

Equilibrate Evoxine
Powder to RT

Weigh 3.47 mg Evoxine

Add 1 mL DMSO

Vortex / Sonicate
Until Dissolved

Label Stock Solution

Aliquot into
Single-Use Tubes

Store at -20°C / -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Evoxine stock solution in DMSO.
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Application Protocol: Dilution for Cell-Based Assays
When preparing working solutions for cell culture experiments, it is crucial to minimize the final

DMSO concentration to prevent cellular toxicity. A final concentration of <0.5% DMSO is

recommended, and a vehicle control (media with the same final DMSO concentration) should

always be included in the experiment.[8]

Procedure:

Thaw Stock: Thaw a single aliquot of the 10 mM Evoxine stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): Perform a serial or stepwise dilution of

the stock solution in cell culture medium to avoid precipitation of the compound.[8] For

example, to achieve a 10 µM final concentration from a 10 mM stock, first dilute the stock

1:100 in media (to 100 µM), then dilute this intermediate solution 1:10 into the final cell

culture well.

Final Dilution Calculation:

Goal: Prepare 2 mL of cell culture medium with a final Evoxine concentration of 10 µM.

Using the formula C₁V₁ = C₂V₂:

C₁ (Stock Concentration) = 10 mM = 10,000 µM

C₂ (Final Concentration) = 10 µM

V₂ (Final Volume) = 2 mL = 2000 µL

V₁ (Volume of Stock) = (C₂ x V₂) / C₁ = (10 µM x 2000 µL) / 10000 µM = 2 µL

Action: Add 2 µL of the 10 mM stock solution to 1998 µL of cell culture medium.

Vehicle Control: Prepare a control sample by adding 2 µL of pure DMSO to 1998 µL of cell

culture medium. This results in a final DMSO concentration of 0.1%, which matches the

treatment condition.
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Mix and Apply: Mix the working solution gently by pipetting and immediately add it to the

cells.

Evoxine's Reported Biological Effects
Evoxine has been reported to modulate specific immune responses. The diagram below

illustrates its known pharmacological effects based on current literature. It selectively

counteracts the CO2-induced transcriptional suppression of antimicrobial peptides without

affecting other pathways like CO2-induced AMPK activation.[1][2]
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Caption: Logical diagram of Evoxine's known biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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